Cas no 33282-87-0 (Pregn-5-ene-20-carboxylicacid, 3,16-dihydroxy-, g-lactone, (3b,16b,20S)- (9CI))

Pregn-5-ene-20-carboxylicacid, 3,16-dihydroxy-, g-lactone, (3b,16b,20S)- (9CI) Properties

Names and Identifiers

• Pregn-5-ene-20-carboxylicacid, 3,16-dihydroxy-, g-lactone, (3b,16b,20S)- (9CI)
• Diosgeninlactone
• (3beta,16beta,20S)-3,16-Dihydroxy-pregn-5-ene-20-carboxylic acid gamma-lactone
• DTXSID30954921
• Vespertilin
• (1S,2S,4S,7S,8R,9S,12S,13R,16S)-16-hydroxy-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-en-6-one
• 33282-87-0
• 2-Hydroxy-4a,6a,7-trimethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9a,10,10a,10b,11-hexadecahydro-8H-naphtho[2',1':4,5]indeno[2,1-b]furan-8-one
• +Expand

• InChIKey： NROZBIHZZUIGDJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H32O3/c1-12-19-18(25-20(12)24)11-17-15-5-4-13-10-14(23)6-8-21(13,2)16(15)7-9-22(17,19)3/h4,12,14-19,23H,5-11H2,1-3H3
• SMILES： OC1CCC2(C3CCC4(C5C(C)C(=O)OC5CC4C3CC=C2C1)C)C

Computed Properties

• Exact Mass: 344.23526
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 344.23514488g/mol
• Heavy Atom Count: 25
• Complexity: 639
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Solubility: Insuluble (3.3E-3 g/L) (25 ºC),
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),